1-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-2,3-dione

• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• IUPAC Name: 1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indole-2,3-dione
• InChI: InChI=1S/C16H18N2O3/c1-11-6-8-17(9-7-11)14(19)10-18-13-5-3-2-4-12(13)15(20)16(18)21/h2-5,11H,6-10H2,1H3
• InChI Key: XKUCXUVLZVPCEE-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(=O)CN2C3=CC=CC=C3C(=O)C2=O

Description

1-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-2,3-dione, also known as MPP+ or 1-methyl-4-phenylpyridinium, is a chemical compound that has been extensively studied due to its potential applications in scientific research. MPP+ is a toxic compound that is commonly used to induce Parkinson's disease-like symptoms in animal models, making it a valuable tool for studying the mechanisms of Parkinson's disease and developing new treatments.

Mechanism of Action

1-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-2,3-dione+ exerts its toxic effects by inhibiting complex I of the mitochondrial electron transport chain, leading to the production of reactive oxygen species and mitochondrial dysfunction. This results in the selective death of dopaminergic neurons in the substantia nigra, leading to the development of Parkinson's disease-like symptoms.
Biochemical and Physiological Effects:
This compound+ has been shown to have several biochemical and physiological effects, including the selective death of dopaminergic neurons in the substantia nigra, the production of reactive oxygen species and mitochondrial dysfunction, and the development of Parkinson's disease-like symptoms in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-2,3-dione+ in lab experiments include its ability to selectively damage dopaminergic neurons in the substantia nigra, making it a valuable tool for studying the mechanisms of Parkinson's disease. However, the limitations of using this compound+ include its toxicity and the fact that it only induces Parkinson's disease-like symptoms, rather than the full range of symptoms seen in human patients.

Future Directions

There are several future directions for research involving 1-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-2,3-dione+. One potential area of research is the development of new treatments for Parkinson's disease based on the mechanisms of this compound+ toxicity. Another potential area of research is the use of this compound+ in the study of other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease. Additionally, further research is needed to fully understand the mechanisms of this compound+ toxicity and the development of Parkinson's disease-like symptoms.

Synthesis Methods

1-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-2,3-dione+ can be synthesized through several methods, including the oxidation of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) or the reduction of 1-methyl-4-phenylpyridinium iodide. The most commonly used method involves the oxidation of MPTP using potassium permanganate, which results in the formation of this compound+.

Scientific Research Applications

1-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-1H-indole-2,3-dione+ has been extensively used in scientific research, particularly in the study of Parkinson's disease. This compound+ is a neurotoxin that selectively damages dopaminergic neurons in the substantia nigra, leading to the development of Parkinson's disease-like symptoms in animal models. This makes this compound+ a valuable tool for studying the mechanisms of Parkinson's disease and developing new treatments.